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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the Hammett acidity function (H₀) of

fluorosulfonic acid (FSO₃H), a powerful superacid. The document details the quantitative

measure of its acidity, the experimental protocols for its determination, and the logical workflow

of the measurement process. This guide is intended for professionals in research, science, and

drug development who require a thorough understanding of superacid chemistry.

Introduction to the Hammett Acidity Function and
Fluorosulfonic Acid
The Hammett acidity function (H₀) is a scale used to measure the acidity of highly concentrated

strong acids, including superacids, where the conventional pH scale is inadequate.[1][2][3] It

extends the concept of pH to non-aqueous and concentrated acidic media. The function is

defined by the following equation:

H₀ = pKₐ(BH⁺) - log([BH⁺]/[B])

where pKₐ(BH⁺) is the acid dissociation constant of the protonated form of a weak indicator

base (B), and [BH⁺]/[B] is the concentration ratio of the protonated to the unprotonated

indicator. A more negative H₀ value indicates a stronger acid.

Fluorosulfonic acid (FSO₃H) is one of the strongest commercially available Brønsted

superacids.[4][5] Its extreme acidity makes it a valuable catalyst and reagent in various
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chemical reactions, including isomerization of hydrocarbons and protonation of weak bases.

Quantitative Acidity of Fluorosulfonic Acid and
Related Superacids
The Hammett acidity function provides a quantitative measure for comparing the strengths of

superacids. The table below summarizes the H₀ values for fluorosulfonic acid, sulfuric acid

(for comparison), and related superacid systems.

Acid/Superacid System Chemical Formula
Hammett Acidity Function
(H₀)

Sulfuric Acid H₂SO₄ -12.0[6][7]

Fluorosulfonic Acid FSO₃H -15.1[6][7]

Triflic Acid CF₃SO₃H -14.9[6]

Magic Acid FSO₃H-SbF₅ (1:1) ~ -23[8]

Fluoroantimonic Acid HF-SbF₅ up to -31.3[6]

Experimental Determination of the Hammett Acidity
Function
The determination of the H₀ of fluorosulfonic acid involves a spectrophotometric method

using a series of weak organic bases, typically nitroanilines, as indicators.[2] The extent of

protonation of these indicators in the superacid medium is measured by UV-Visible

spectroscopy.

Materials and Reagents
Fluorosulfonic acid (FSO₃H): High purity, freshly distilled.

A series of weak base indicators: A set of nitroanilines with overlapping pKₐ values are

required to cover the wide acidity range of FSO₃H. Examples include:

2,4,6-Trinitroaniline
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2,4-Dinitroaniline

4-Nitroaniline

2-Nitroaniline

Spectrophotometric grade solvent: A solvent that is inert to the superacid and transparent in

the UV-Vis region of interest (e.g., anhydrous sulfuric acid for initial dilutions if necessary,

though for pure FSO₃H, the acid itself is the medium).

Volumetric glassware: Calibrated flasks and pipettes for accurate preparation of solutions.

UV-Vis Spectrophotometer: A dual-beam instrument capable of scanning the ultraviolet and

visible regions of the electromagnetic spectrum.

Quartz cuvettes: For holding the sample solutions during spectrophotometric measurements.

Experimental Protocol
Preparation of Fluorosulfonic Acid Solutions:

To determine the H₀ at different acid concentrations, a series of dilutions of fluorosulfonic
acid would be prepared. However, for the determination of the H₀ of the pure acid, it is

used directly. Extreme caution must be exercised when handling FSO₃H due to its highly

corrosive and reactive nature. All manipulations should be performed in a fume hood with

appropriate personal protective equipment.

Preparation of Indicator Stock Solutions:

Prepare stock solutions of each nitroaniline indicator in a suitable inert solvent at a known

concentration.

Spectrophotometric Measurement:

Reference Spectrum: Record the UV-Vis spectrum of the pure (or a specific concentration

of) fluorosulfonic acid in a quartz cuvette. This will serve as the baseline.
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Indicator Addition: Add a small, precise volume of the indicator stock solution to the

fluorosulfonic acid in the cuvette. The concentration of the indicator should be low

enough to not significantly alter the acidity of the medium.

Spectrum of the Protonated Indicator: In the highly acidic medium of FSO₃H, the indicator

will be fully protonated (BH⁺). Record the UV-Vis spectrum of this solution. The

wavelength of maximum absorbance (λmax) for the protonated form is identified.

Spectrum of the Unprotonated Indicator: To determine the spectrum of the unprotonated

indicator (B), a separate measurement is made in a neutral or slightly basic solution where

no protonation occurs. The λmax for the unprotonated form is identified from this

spectrum.

Data Analysis and H₀ Calculation:

The ratio of the protonated to the unprotonated form of the indicator ([BH⁺]/[B]) in the acid

solution is determined from the absorbance measurements at the λmax of the

unprotonated form using the Beer-Lambert law.

The H₀ is then calculated using the Hammett equation: H₀ = pKₐ(BH⁺) - log([BH⁺]/[B]).

To accurately determine the H₀ of a superacid as strong as fluorosulfonic acid, a

stepwise approach using a series of indicators with decreasing basicity is employed. The

H₀ value obtained with one indicator is used to anchor the measurement for the next,

weaker indicator in the series.

Workflow for Hammett Acidity Function
Determination
The following diagram illustrates the logical workflow for the experimental determination of the

Hammett acidity function of fluorosulfonic acid.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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